Cas no 1031669-77-8 ((6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid)

• Product Name: (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid
• CAS No: 1031669-77-8
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 5156549
• Update Time: 2025-08-05

(6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid

• Inchi： 1S/C13H11N3O3/c1-7-2-3-9-8(4-7)11-12(15-9)13(19)16(6-14-11)5-10(17)18/h2-4,6,15H,5H2,1H3,(H,17,18)
• InChI Key： VSYJPVGLCQWLQA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2N=CN(CC(O)=O)C(=O)C1=2

Additional information on (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid

Introduction to (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic Acid (CAS No. 1031669-77-8)

(6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid, with the CAS number 1031669-77-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic molecules, featuring a complex fused ring system that includes a fluorene core modified with nitrogen-containing heterocycles. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid consists of a fluorene backbone substituted with a 1-methylindole moiety and an acetic acid side chain. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of nitrogen atoms in the indole ring enhances its potential as a ligand or pharmacophore in drug design. Recent studies have highlighted the importance of such nitrogen-rich heterocycles in modulating enzyme activity and receptor binding affinity.

In the realm of medicinal chemistry, the synthesis and functionalization of fluorene derivatives have been extensively explored due to their broad spectrum of biological activities. The compound (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid has been investigated for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and metabolic diseases. For instance, preliminary computational studies suggest that this molecule may exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the management of pain and inflammation.

Moreover, the acetic acid side chain in the structure provides a versatile handle for further chemical modifications. This feature allows chemists to explore derivatization strategies that could enhance the pharmacological properties of the parent compound. For example, esterification or amide formation at the carboxylic acid group could yield novel analogs with improved solubility or metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical translation.

The field of bioorganic chemistry has seen significant advancements in the development of synthetic methodologies for constructing complex heterocyclic systems. The synthesis of (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid exemplifies these advancements, showcasing efficient multi-step routes that incorporate key functional groups while maintaining high regioselectivity. These synthetic strategies are not only valuable for producing this specific compound but also serve as templates for designing other structurally related molecules.

Recent research has also explored the use of this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in various diseases, including cancer. The nitrogen-rich heterocycles in (6-Methyl-1-oxo-1,9-dihydro-2,4,9-triaza-fluoren-2-yl)-acetic acid can be tailored to interact with specific kinase domains through hydrogen bonding and hydrophobic interactions. This capability makes it an attractive candidate for further optimization as a kinase inhibitor.

In conclusion, (6-Methyl-1-oکسو -1،9 -دی‌هیدرو -۲،۴،۹ -تری‌آزا -فلوئرن -۲ -یلی) -اسیتیک اسید (CAS No. 1031669 -77 -8) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and biological potential positions it as a valuable tool in pharmaceutical research and drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing unmet medical needs.